Cas no 500567-42-0 (3-Pyridinesulfonic acid, 6-hydrazino-)

• Product Name: 3-Pyridinesulfonic acid, 6-hydrazino-
• CAS No: 500567-42-0
• MF: C₅H₇N₃O₃S
• MW: 189.192379236221
• CID: 1547438
• PubChem ID: 21894686
• Update Time: 2025-04-21

3-Pyridinesulfonic acid, 6-hydrazino- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonic acid, 6-hydrazino-
• 6-hydrazinylpyridine-3-sulfonic acid
• 500567-42-0
• DTXSID10619586

• Inchi： 1S/C5H7N3O3S/c6-8-5-2-1-4(3-7-5)12(9,10)11/h1-3H,6H2,(H,7,8)(H,9,10,11)
• InChI Key： DCQXHFSSCXHXRS-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)NN)(=O)(=O)O

Computed Properties

• Exact Mass: 189.02091
• Monoisotopic Mass: 189.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 105.31